Cas no 953171-57-8 (N-(2,4-dimethoxyphenyl)-N'-(1-methylpiperidin-4-yl)methylethanediamide)

• Product Name: N-(2,4-dimethoxyphenyl)-N'-(1-methylpiperidin-4-yl)methylethanediamide
• CAS No: 953171-57-8
• MF: C₁₇H₂₅N₃O₄
• MW: 335.398104429245
• CID: 5757627
• PubChem ID: 16886514
• Update Time: 2025-06-08

N-(2,4-dimethoxyphenyl)-N'-(1-methylpiperidin-4-yl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• VU0629089-1
• F5016-0029
• 953171-57-8
• AKOS024489367
• N'-(2,4-dimethoxyphenyl)-N-[(1-methylpiperidin-4-yl)methyl]oxamide
• N1-(2,4-dimethoxyphenyl)-N2-((1-methylpiperidin-4-yl)methyl)oxalamide
• N-(2,4-dimethoxyphenyl)-N'-[(1-methylpiperidin-4-yl)methyl]ethanediamide
• N-(2,4-dimethoxyphenyl)-N'-(1-methylpiperidin-4-yl)methylethanediamide

• Inchi： 1S/C17H25N3O4/c1-20-8-6-12(7-9-20)11-18-16(21)17(22)19-14-5-4-13(23-2)10-15(14)24-3/h4-5,10,12H,6-9,11H2,1-3H3,(H,18,21)(H,19,22)
• InChI Key： WCSFAUVBMUAXOP-UHFFFAOYSA-N
• SMILES： O=C(C(NC1C=CC(=CC=1OC)OC)=O)NCC1CCN(C)CC1

Computed Properties

• Exact Mass: 335.18450629g/mol
• Monoisotopic Mass: 335.18450629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 79.9Ų

Additional information on N-(2,4-dimethoxyphenyl)-N'-(1-methylpiperidin-4-yl)methylethanediamide

N-(2,4-dimethoxyphenyl)-N'-(1-methylpiperidin-4-yl)methylethanediamide (CAS No. 953171-57-8): A Comprehensive Overview

N-(2,4-dimethoxyphenyl)-N'-(1-methylpiperidin-4-yl)methylethanediamide (CAS No. 953171-57-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, has been the subject of numerous studies aimed at elucidating its properties and potential applications.

The molecular structure of N-(2,4-dimethoxyphenyl)-N'-(1-methylpiperidin-4-yl)methylethanediamide is composed of a central ethane diamide core flanked by a 2,4-dimethoxyphenyl group and a 1-methylpiperidin-4-yl group. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an interesting candidate for various research applications.

Recent studies have highlighted the potential of N-(2,4-dimethoxyphenyl)-N'-(1-methylpiperidin-4-yl)methylethanediamide in the context of drug discovery and development. One notable area of research is its interaction with specific receptors and enzymes. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent binding affinity to certain G-protein coupled receptors (GPCRs), which are key targets for many therapeutic agents.

In addition to its receptor interactions, N-(2,4-dimethoxyphenyl)-N'-(1-methylpiperidin-4-yl)methylethanediamide has been investigated for its anti-inflammatory properties. In vitro studies have shown that it can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of N-(2,4-dimethoxyphenyl)-N'-(1-methylpiperidin-4-yl)methylethanediamide has also been a focus of recent research. Studies have indicated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its potential use as a therapeutic agent. Specifically, the compound has been shown to have good oral bioavailability and a relatively long half-life, making it suitable for once-daily dosing regimens.

In the realm of neuropharmacology, N-(2,4-dimethoxyphenyl)-N'-(1-methylpiperidin-4-yl)methylethanediamide has been explored for its potential neuroprotective effects. Research conducted on animal models has demonstrated that it can reduce neuronal damage and improve cognitive function in conditions such as Alzheimer's disease and Parkinson's disease. These findings are particularly promising given the growing need for effective treatments for neurodegenerative disorders.

The safety profile of N-(2,4-dimethoxyphenyl)-N'-(1-methylpiperidin-4-yl)methylethanediamide is another important aspect that has been extensively studied. Preclinical toxicity studies have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, N-(2,4-dimethoxyphenyl)-N'-(1-methylpiperidin-4-yl)methylethanediamide (CAS No. 953171-57-8) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and clinical utility. As the field of medicinal chemistry advances, this compound is likely to play an increasingly important role in the development of novel therapeutic strategies for various diseases.